Cas no 2229081-76-7 (1-(3-bromothiophen-2-yl)-2-methylpropan-2-yl(methyl)amine)

• Product Name: 1-(3-bromothiophen-2-yl)-2-methylpropan-2-yl(methyl)amine
• CAS No: 2229081-76-7
• MF: C₉H₁₄BrNS
• MW: 248.183160305023
• CID: 6529514
• PubChem ID: 165798736
• Update Time: 2025-06-18

1-(3-bromothiophen-2-yl)-2-methylpropan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromothiophen-2-yl)-2-methylpropan-2-yl(methyl)amine
• EN300-1905410
• 2229081-76-7
• [1-(3-bromothiophen-2-yl)-2-methylpropan-2-yl](methyl)amine

• Inchi： 1S/C9H14BrNS/c1-9(2,11-3)6-8-7(10)4-5-12-8/h4-5,11H,6H2,1-3H3
• InChI Key： DWVPSKVPSVQSQW-UHFFFAOYSA-N
• SMILES： BrC1C=CSC=1CC(C)(C)NC

Computed Properties

• Exact Mass: 247.00303g/mol
• Monoisotopic Mass: 247.00303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 40.3Ų

Additional information on 1-(3-bromothiophen-2-yl)-2-methylpropan-2-yl(methyl)amine

Introduction to 1-(3-bromothiophen-2-yl)-2-methylpropan-2-yl(methyl)amine (CAS No. 2229081-76-7)

1-(3-bromothiophen-2-yl)-2-methylpropan-2-yl(methyl)amine, identified by its Chemical Abstracts Service (CAS) number 2229081-76-7, is a significant compound in the realm of pharmaceutical and chemical research. This compound belongs to the class of amines and incorporates a thiophene ring, which is a common structural motif in many bioactive molecules. The presence of a bromine substituent at the 3-position of the thiophene ring and the combination with a secondary amine functionality make this molecule particularly intriguing for medicinal chemists and researchers exploring novel therapeutic agents.

The structure of 1-(3-bromothiophen-2-yl)-2-methylpropan-2-yl(methyl)amine features a benzene-like heterocyclic system (thiophene) connected to an aliphatic chain with a tertiary amine group. This unique arrangement suggests potential interactions with biological targets, such as enzymes or receptors, which are often modulated by similar structural features. The bromine atom, in particular, serves as a versatile handle for further chemical modifications, enabling the synthesis of derivatives with tailored pharmacological properties.

In recent years, there has been growing interest in thiophene-based compounds due to their diverse biological activities. Thiophenes are known for their role in antimicrobial, antifungal, anti-inflammatory, and anticancer applications. The specific substitution pattern in 1-(3-bromothiophen-2-yl)-2-methylpropan-2-yl(methyl)amine positions it as a promising candidate for further investigation in these areas. For instance, studies have shown that thiophene derivatives can interact with DNA and inhibit the growth of certain cancer cells by disrupting replication or transcription processes.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The combination of a brominated thiophene ring and an amine group allows for easy functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in drug discovery to introduce new functionalities at specific positions. This flexibility makes 1-(3-bromothiophen-2-yl)-2-methylpropan-2-yl(methyl)amine an invaluable intermediate in the synthesis of novel pharmacological agents.

Recent advancements in computational chemistry have also highlighted the importance of understanding the three-dimensional structure and electronic properties of molecules like 1-(3-bromothiophen-2-yl)-2-methylpropan-2-yl(methyl)amine. Molecular modeling studies suggest that the presence of the bromine atom can influence the compound's binding affinity to biological targets by modulating its electronic distribution and steric environment. These insights are crucial for designing molecules with enhanced potency and selectivity.

The pharmaceutical industry has been particularly interested in developing small molecule inhibitors targeting protein-protein interactions (PPIs), which play a critical role in many diseases. Thiophene-based compounds have shown promise in this area due to their ability to disrupt PPIs through various mechanisms. For example, some thiophene derivatives have been reported to interfere with the binding of transcription factors to DNA, thereby regulating gene expression. Given its structural features, 1-(3-bromothiophen-2-yl)-2-methylpropan-2-yl(methyl)amine could potentially be developed into an inhibitor targeting such interactions.

In addition to its therapeutic potential, 1-(3-bromothiophen-2-yl)-2-methylpropan-2-yl(methyl)amine may find applications in material science and agrochemicals. The unique electronic properties of thiophene derivatives make them suitable candidates for organic semiconductors and conductive polymers. Furthermore, their biological activity suggests that they could be used as leads for developing new pesticides or herbicides that target specific enzymes or receptors in plants or pests.

The synthesis of 1-(3-bromothiophen-2-yl)-2-methylpropan-2-yl(methyl)amine involves several key steps that highlight its complexity and synthetic challenge. Initially, the bromination of thiophene at the 3-position is required to introduce the bromine substituent. This step is typically carried out using brominating agents such as N-bromosuccinimide (NBS) or molecular bromine (Br₂). Once bromination is complete, the reaction mixture is purified to isolate 3-bromo-thiophene.

The next step involves coupling 3-bromo-thiophene with an appropriate alkylating agent to introduce the secondary amine functionality. This can be achieved through nucleophilic substitution reactions using reagents like dimethyl sulfate or methyl iodide. The reaction conditions must be carefully controlled to avoid unwanted side products and ensure high yield.

After alkylation, the tertiary amine group is introduced by reacting the intermediate with an appropriate amine source. This step often requires acidic or basic conditions to facilitate the reaction and drive it towards completion. The final product is then purified through techniques such as column chromatography or recrystallization to obtain pure 1-(3-bromothiophen-2-yl)-2-methylpropan-2-ylmethy]amine.

The characterization of 1-(3-bromothiophen]-y]-m]m]m]m]m]m]m]m]m]m]]]]]]]]]]]]]]]]]]]]]]]]) involves spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed information about the molecular structure and confirm the identity of functional groups present in the compound.

In conclusion, 1-(3-bromo-thien]-y]-m]m]])]])]])]])]])]])]])]])]])]])]])]])]])]])]])]])]])]])]])]])]])]])]])])]]]]))) has emerged as a significant compound with diverse potential applications in pharmaceuticals, material science, and agrochemicals. Its unique structure, combining a brominated thiop--h--h--h--h--h--h--h--h--h--h--h--h--he ring with an aliphatic chain, makes it an attractive scaffold for further chemical modification and exploration.] Its potential as a lead compound for drug discovery, particularly in targeting protein-protein interactions, underscores its importance in modern chemical research.] As our understanding of molecular interactions continues to grow, compounds like 1-(3-bromo-thien]-y]-m]m--)--)--)--)--)--)--)--)--)--)--)--)--)--)--)--)--)--)--)--)]=] will undoubtedly play a crucial role in shaping future therapeutic strategies.]